Cas no 1004637-84-6 (2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1004637-84-6
• MF: C₁₈H₁₉N₅O₄
• MW: 369.374563455582
• CID: 6192399
• PubChem ID: 135752925
• Update Time: 2025-06-10

2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
• AKOS024629057
• 1004637-84-6
• 2,3-dimethoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• F2215-0046

• Inchi： 1S/C18H19N5O4/c1-10-9-15(24)21-18(19-10)23-14(8-11(2)22-23)20-17(25)12-6-5-7-13(26-3)16(12)27-4/h5-9H,1-4H3,(H,20,25)(H,19,21,24)
• InChI Key： UIHMVAWONXKCDB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1=CC(C)=NN1C1=NC(C)=CC(N1)=O)=O)OC

Computed Properties

• Exact Mass: 369.14370410g/mol
• Monoisotopic Mass: 369.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

Comprehensive Overview of 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1004637-84-6)

The compound 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1004637-84-6) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including dimethoxybenzamide, pyrazole, and dihydropyrimidinone moieties. These features make it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly exploring its potential as a kinase inhibitor or allosteric modulator, given its ability to interact with specific biological pathways.

In recent years, the demand for small-molecule drug candidates like 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide has surged due to their precision in modulating disease-related proteins. This compound’s heterocyclic core is particularly noteworthy, as it mimics natural ligands, enabling high-affinity binding to enzymatic targets. Its CAS No. 1004637-84-6 is frequently searched in academic databases and patent filings, underscoring its relevance in medicinal chemistry and drug discovery.

One of the most discussed applications of this compound lies in its potential role in cancer research. The pyrimidinone and pyrazole segments are known to exhibit anti-proliferative properties, making them attractive for oncology studies. Additionally, the dimethoxybenzamide group may contribute to improved solubility and bioavailability, addressing a common challenge in drug formulation. These attributes align with current trends in personalized medicine, where researchers seek compounds with minimal off-target effects.

The synthesis of 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide involves multi-step organic reactions, often requiring catalyzed coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the compound’s complexity, its production is typically carried out in specialized GMP-compliant facilities, ensuring consistency for preclinical studies.

From a commercial perspective, CAS No. 1004637-84-6 is listed in catalogs of fine chemical suppliers, catering to pharmaceutical and biotechnology industries. Its pricing and availability are influenced by factors like scale-up challenges and intellectual property restrictions. Researchers often inquire about analogs or derivatives of this compound, aiming to optimize its pharmacological profile while retaining its core activity.

Environmental and regulatory considerations also play a role in the compound’s development. While it is not classified as a hazardous material, its handling requires adherence to standard laboratory safety protocols. The growing emphasis on green chemistry has prompted investigations into more sustainable synthesis routes for such molecules, reducing waste and energy consumption.

In summary, 2,3-dimethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide represents a promising scaffold in modern drug discovery. Its structural complexity, combined with potential therapeutic applications, positions it as a valuable candidate for further research. As the scientific community continues to explore its mechanisms, this compound may pave the way for innovative treatments in areas like oncology, inflammation, and metabolic disorders.